Cas no 946352-80-3 (N-{6-(4-methylphenyl)-2H,3H-imidazo2,1-b1,3thiazol-5-ylmethyl}naphthalene-1-carboxamide)

• Product Name: N-{6-(4-methylphenyl)-2H,3H-imidazo2,1-b1,3thiazol-5-ylmethyl}naphthalene-1-carboxamide
• CAS No: 946352-80-3
• MF: C₂₄H₂₁N₃OS
• MW: 399.50804400444
• CID: 6391241
• PubChem ID: 27509170
• Update Time: 2025-06-07

N-{6-(4-methylphenyl)-2H,3H-imidazo2,1-b1,3thiazol-5-ylmethyl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(4-methylphenyl)-2H,3H-imidazo2,1-b1,3thiazol-5-ylmethyl}naphthalene-1-carboxamide
• N-[[6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl]methyl]naphthalene-1-carboxamide
• 946352-80-3
• N-{[6-(4-methylphenyl)-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl]methyl}naphthalene-1-carboxamide
• SR-01000910605-1
• N-((6-(p-tolyl)-2,3-dihydroimidazo[2,1-b]thiazol-5-yl)methyl)-1-naphthamide
• F2083-0189
• AKOS021700420
• SR-01000910605

• Inchi： 1S/C24H21N3OS/c1-16-9-11-18(12-10-16)22-21(27-13-14-29-24(27)26-22)15-25-23(28)20-8-4-6-17-5-2-3-7-19(17)20/h2-12H,13-15H2,1H3,(H,25,28)
• InChI Key： QVYNHAKAMZUNAK-UHFFFAOYSA-N
• SMILES： S1CCN2C1=NC(C1C=CC(C)=CC=1)=C2CNC(C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 399.14053348g/mol
• Monoisotopic Mass: 399.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-{6-(4-methylphenyl)-2H,3H-imidazo2,1-b1,3thiazol-5-ylmethyl}naphthalene-1-carboxamide

Recent Advances in the Study of N-{6-(4-methylphenyl)-2H,3H-imidazo[2,1-b][1,3]thiazol-5-ylmethyl}naphthalene-1-carboxamide (CAS: 946352-80-3)

The compound N-{6-(4-methylphenyl)-2H,3H-imidazo[2,1-b][1,3]thiazol-5-ylmethyl}naphthalene-1-carboxamide (CAS: 946352-80-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique imidazo[2,1-b][1,3]thiazole scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of N-{6-(4-methylphenyl)-2H,3H-imidazo[2,1-b][1,3]thiazol-5-ylmethyl}naphthalene-1-carboxamide to enhance its pharmacological profile. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity of the target compound. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and interactions with potential biological targets.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including kinases and G-protein-coupled receptors (GPCRs). Specifically, it has shown inhibitory effects on certain cancer cell lines, suggesting its potential as an anticancer agent. Mechanistic studies indicate that the compound induces apoptosis and cell cycle arrest in cancer cells, likely through modulation of key signaling pathways such as the PI3K/AKT/mTOR cascade. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential applications for neurological disorders.

Pharmacokinetic evaluations of N-{6-(4-methylphenyl)-2H,3H-imidazo[2,1-b][1,3]thiazol-5-ylmethyl}naphthalene-1-carboxamide have revealed favorable absorption and distribution properties, although further optimization may be required to improve its metabolic stability and reduce potential off-target effects. Recent preclinical studies have also explored its safety profile, with preliminary data indicating a manageable toxicity profile at therapeutic doses. These findings underscore the compound's potential as a lead candidate for further drug development.

Looking ahead, ongoing research aims to explore the compound's efficacy in combination therapies and its potential applications beyond oncology, such as in inflammatory and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials. The continued investigation of N-{6-(4-methylphenyl)-2H,3H-imidazo[2,1-b][1,3]thiazol-5-ylmethyl}naphthalene-1-carboxamide holds promise for addressing unmet medical needs and advancing the field of chemical biology.